BENGH@ Methodological & Application

Check Availability & Pricing

3-Methoxy-2-butanol: Application Notes and
Protocols for Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxy-2-butanol

Cat. No.: B1605144

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-2-butanol is a versatile organic compound recognized for its utility as a solvent and
a synthetic intermediate.[1][2] With a molecular formula of C5H1202 and a molecular weight of
104.15 g/mol , this methoxy alcohol possesses a unique combination of a hydroxyl group and
an ether linkage, contributing to its distinct physical and chemical properties.[1][2] These
characteristics make it a subject of interest for various applications in organic synthesis,
particularly in the pharmaceutical and fine chemical industries. This document provides a
comprehensive overview of its applications, supported by available data and generalized
experimental protocols.

Physicochemical Properties

A thorough understanding of a solvent's properties is crucial for its effective application in
organic synthesis. The key physicochemical properties of 3-methoxy-2-butanol are
summarized in the table below.
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Property Value Reference
Molecular Formula C5H1202 [1103114]
Molecular Weight 104.15 g/mol [1103114]
CAS Number 53778-72-6 [3][4]
Appearance Clear, colorless liquid [1]

Boiling Point 157 °C [5]

Melting Point -85 °C [5]

Density 0.92 g/cm?3

Flash Point 67 °C [5]

- Miscible with water and
Solubility _ [61[7]
common organic solvents

Applications in Organic Synthesis

While 3-methoxy-2-butanol is widely used in the formulation of paints, coatings, and
adhesives, its application as a solvent in organic synthesis is an area of growing interest.[1][6]
Its utility as a building block in the synthesis of pharmaceuticals and agrochemicals has also
been noted.[1]

Solvent Characteristics

3-Methoxy-2-butanol exhibits good dissolving power for a variety of natural and synthetic
resins, including nitrocellulose, polyvinyl butyrals, and various formaldehyde resins.[7] Its
miscibility with both water and common organic solvents makes it a versatile medium for a
range of chemical transformations.[6][7] As a low-volatility solvent, it shares some advantages
with n-butanol, such as improving brushability and flow in lacquer formulations.[5]

Potential Reaction Classes

Based on its chemical structure—a secondary alcohol and an ether—3-methoxy-2-butanol
has the potential to be employed in various reaction types. However, it is crucial to consider the
reactivity of its hydroxyl group.
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» Reactions Tolerating Protic Solvents: Due to the presence of the hydroxyl group, 3-methoxy-
2-butanol is suitable for reactions that are compatible with protic solvents. These may
include certain types of reductions, nucleophilic substitutions, and some catalytic
hydrogenations.

 Limitations: The acidic proton of the hydroxyl group makes 3-methoxy-2-butanol unsuitable
as a solvent for reactions involving organometallic reagents that are strong bases, such as
Grignard reagents or organolithiums. These reagents would be quenched by the solvent.

Experimental Protocols

Detailed experimental protocols for the use of 3-methoxy-2-butanol as a primary solvent in a
wide array of specific organic reactions are not extensively documented in publicly available
literature. However, a general protocol for evaluating its suitability as a solvent for a given
reaction is provided below.

General Protocol for Solvent Screening in an Organic
Reaction

This protocol outlines a systematic approach to assess the performance of 3-methoxy-2-
butanol as a solvent for a generic organic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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